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Abstract
This technical guide provides a comprehensive overview of N-Glycine 3'-sulfo
Galactosylsphingosine, a glycinated derivative of the lysosomal sulfatide, 3'-sulfo

Galactosylsphingosine. This document is intended for researchers, scientists, and

professionals in drug development who are interested in the chemical properties, biological

significance, and potential therapeutic applications of this and related glycosphingolipids. This

guide covers the known chemical structure and properties of N-Glycine 3'-sulfo
Galactosylsphingosine, discusses its role within the broader context of sulfatide

immunobiology, and provides theoretical experimental approaches for its synthesis and

characterization based on established methodologies for similar compounds. Particular focus is

given to its potential interactions with CD1d-restricted Natural Killer T (NKT) cells.

Introduction
Glycosphingolipids are integral components of cellular membranes, playing crucial roles in cell

recognition, signaling, and adhesion.[1] Sulfatides, or 3-O-sulfogalactosylceramides, are a

class of acidic glycosphingolipids particularly enriched in the myelin sheath of the nervous

system.[2] Alterations in sulfatide metabolism have been implicated in a range of pathologies,
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including neurodegenerative diseases like multiple sclerosis and certain cancers.[3][4] N-
Glycine 3'-sulfo Galactosylsphingosine is a synthetic analog of lysosulfatide, the deacylated

form of sulfatide. The addition of a glycine residue to the sphingosine backbone creates a

molecule with unique physicochemical properties that may influence its biological activity and

utility as a research tool. This guide aims to consolidate the available information on N-Glycine
3'-sulfo Galactosylsphingosine and provide a framework for its further investigation.

Chemical Structure and Properties
N-Glycine 3'-sulfo Galactosylsphingosine is a complex molecule comprising a sphingosine

backbone linked to a sulfated galactose moiety, with a glycine molecule N-acylated to the

sphingosine.

Physicochemical Properties
A summary of the known quantitative data for N-Glycine 3'-sulfo Galactosylsphingosine is

presented in Table 1.

Property Value Reference

Molecular Formula C26H50N2O11S --INVALID-LINK--

Molar Mass 598.75 g/mol --INVALID-LINK--

CAS Number 2620491-81-6 --INVALID-LINK--

Purity ≥98% --INVALID-LINK--

Formulation A solid --INVALID-LINK--

Solubility

Soluble in

Chloroform:Methanol:Water

(70:30:4) and Ethanol

--INVALID-LINK--

Stability ≥ 4 years --INVALID-LINK--

Table 1: Physicochemical Properties of N-Glycine 3'-sulfo Galactosylsphingosine
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This compound is also known by several synonyms, reflecting its structural characteristics:

N-Glycinated lyso-sulfatide

N-Glycinated 3'-sulfo Galactosylsphingosine

N-Glycine Lyso 3'-sulfo Galactosylceramide

N-Glycine lyso-sulfatide

N-Glycine Sphingosine-1-Galactoside-3-Sulfate

N-Glycine Sulfogalactosylsphingosine

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of N-Glycine 3'-sulfo
Galactosylsphingosine are not readily available in the public domain. However, based on

established methods for the synthesis of sphingolipids and N-substituted glycine derivatives, a

plausible synthetic route and analytical procedures can be proposed.

Proposed Synthesis Workflow
The synthesis of N-Glycine 3'-sulfo Galactosylsphingosine would likely involve a multi-step

process starting from a protected galactosylsphingosine (psychosine) derivative. A key step

would be the N-acylation of the sphingosine amine group with a protected glycine, followed by

deprotection and sulfation of the galactose moiety.

Starting Materials

Synthesis Steps Final Product

Protected Galactosylsphingosine

N-acylation

Protected Glycine

Deprotection Sulfation N-Glycine 3'-sulfo
Galactosylsphingosine
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Figure 1: Proposed Synthetic Workflow. A conceptual overview of the key stages in the

chemical synthesis of N-Glycine 3'-sulfo Galactosylsphingosine.

Analytical Characterization Methods
Comprehensive characterization of the synthesized compound would be essential to confirm its

identity and purity. The following analytical techniques would be appropriate:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR would be used to

elucidate the molecular structure, confirming the presence of the glycine, sphingosine, and

sulfated galactose moieties and their connectivity. While specific spectral data for this

compound is not available, data for glycine and related structures can serve as a reference.

[5][6]

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would confirm the

molecular weight and elemental composition. Tandem MS (MS/MS) would be employed to

analyze the fragmentation pattern, providing further structural confirmation.[7][8]

Thin-Layer Chromatography (TLC): TLC can be used to assess the purity of the compound

and for the qualitative analysis of glycolipids.[4]

High-Performance Liquid Chromatography (HPLC): HPLC, particularly when coupled with

mass spectrometry (LC-MS), would be a powerful tool for purification and quantitative

analysis.[7]

Biological Significance and Signaling
The biological role of N-Glycine 3'-sulfo Galactosylsphingosine is not yet well-defined.

However, its structural similarity to endogenous sulfatides suggests it may interact with similar

biological pathways.

Interaction with CD1d and NKT Cells
A critical function of sulfatides is their role as lipid antigens presented by the MHC class I-like

molecule, CD1d, to NKT cells.[9] This interaction can modulate immune responses in various

contexts, including autoimmune diseases and cancer.[10][11] It is hypothesized that N-Glycine
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3'-sulfo Galactosylsphingosine can also be presented by CD1d and recognized by the T-cell

receptors (TCRs) of NKT cells. The glycine modification may alter the binding affinity and the

subsequent downstream signaling cascade.

Antigen Presenting Cell (APC)

NKT Cell

CD1d

N-Glycine 3'-sulfo
Galactosylsphingosine

TCR

Binding

Downstream Signaling
(Cytokine Release, Cytotoxicity)
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Click to download full resolution via product page

Figure 2: Proposed Signaling Pathway. A diagram illustrating the potential interaction of N-
Glycine 3'-sulfo Galactosylsphingosine with CD1d on an APC and the TCR of an NKT cell,

leading to NKT cell activation.

Potential Therapeutic and Research Applications
Given the immunomodulatory roles of sulfatides, N-Glycine 3'-sulfo Galactosylsphingosine
could serve as a valuable tool for:
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Probing NKT cell biology: Its unique structure may allow for the selective activation or

inhibition of specific NKT cell subsets.

Developing immunotherapies: As a synthetic lipid antigen, it could be explored for its

potential to modulate immune responses in cancer or autoimmune diseases.

Analytical standard: N-glycinated sphingolipids have been used as internal standards in

mass spectrometry-based analyses of related endogenous lipids, such as in Fabry disease.

Conclusion
N-Glycine 3'-sulfo Galactosylsphingosine is a synthetic glycosphingolipid with the potential

to be a significant research tool in the fields of immunology and drug discovery. While specific

experimental data for this compound remains limited, this guide provides a foundational

understanding of its chemical nature and likely biological context based on the well-established

roles of its parent compound, sulfatide. Further research is warranted to fully elucidate its

synthesis, detailed physicochemical properties, and its precise interactions with the immune

system. Such studies will undoubtedly contribute to a deeper understanding of

glycosphingolipid-mediated immune regulation and may pave the way for novel therapeutic

strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
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